Cas no 886495-40-5 (3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline)

• Product Name: 3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline
• CAS No: 886495-40-5
• MF: C₁₃H₁₀N₂S₂
• MW: 258.361899852753
• CID: 5232818
• Update Time: 2026-03-08

3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline

• Inchi： 1S/C13H10N2S2/c14-10-4-1-3-9(7-10)13-15-11(8-17-13)12-5-2-6-16-12/h1-8H,14H2
• InChI Key： DGNYSZQKPQHEDH-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(C2=NC(C3SC=CC=3)=CS2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline

3-(4-Thiophen-2-yl-1,3-thiazol-2-yl)aniline (CAS No. 886495-40-5): An Overview of Its Structure, Properties, and Applications

3-(4-Thiophen-2-yl-1,3-thiazol-2-yl)aniline, with the CAS number 886495-40-5, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a thiazole ring, and an aniline moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline is C₁₃H₁₀N₂S₂, and its molecular weight is 266.35 g/mol. The compound's structure can be visualized as a central aniline group substituted with a 4-thiophen-2-yl-1,3-thiazol-2-yl moiety. This arrangement provides the molecule with a combination of aromatic and heterocyclic functionalities, which are crucial for its reactivity and biological interactions.

In terms of physical properties, 3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline is typically a solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be advantageous in certain applications where controlled release or targeted delivery is desired.

The synthesis of 3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline has been reported using various methodologies. One common approach involves the condensation of 2-aminothiophene with 4-chloroacetylthiophene followed by reaction with aniline. This multi-step process allows for the formation of the desired thiazole ring and subsequent substitution with the aniline group. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production in industrial settings.

In the realm of medicinal chemistry, 3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline has shown promising biological activities that make it a valuable lead compound for drug discovery. Recent studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory properties, 3-(4-thiophen-2-yl-1,3-thiazol-2-yl)aniline has also been investigated for its anticancer activities. Research has shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for the development of novel anticancer drugs.

The pharmacokinetic properties of 3-(4-thiophen-2-yl-1,3-thiazol-2-yll)aniline have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its low molecular weight and hydrophobic nature contribute to good oral bioavailability and tissue penetration. However, further studies are needed to optimize these properties for clinical applications.

In addition to its therapeutic potential, 3-(4-thiophen-2-ylll1,3-thiazol-llylanilne) has found applications in other areas such as materials science and analytical chemistry. Its unique electronic structure makes it suitable for use in organic electronics and sensors. For instance, it can be incorporated into polymer matrices to enhance their electrical conductivity or used as a fluorescent probe for detecting specific analytes.

The safety profile of 3-(4-thiophen-llyl1lthlazolllylanllne) is an important consideration for its use in pharmaceuticals and other applications. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations. However, like any chemical compound, it should be handled with care to avoid exposure to high concentrations or prolonged contact with skin or mucous membranes.

In conclusion, 3-(4-Thiophen-llyl1lthlazolllylanllne) (CAS No. 886495-llyl5) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.